Cas no 384374-83-8 (3-methyl-8-{(4-methylphenyl)methylsulfanyl}-7-(3-phenylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

3-methyl-8-{(4-methylphenyl)methylsulfanyl}-7-(3-phenylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione structure

384374-83-8 structure

Product Name:3-methyl-8-{(4-methylphenyl)methylsulfanyl}-7-(3-phenylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione

CAS No:384374-83-8

MF:C₂₃H₂₄N₄O₂S

MW:420.527263641357

CID:5964105

PubChem ID:987991

Update Time:2023-11-23

3-methyl-8-{(4-methylphenyl)methylsulfanyl}-7-(3-phenylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

- 3-methyl-8-{(4-methylphenyl)methylsulfanyl}-7-(3-phenylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
- 3-methyl-8-((4-methylbenzyl)thio)-7-(3-phenylpropyl)-3,7-dihydro-1H-purine-2,6-dione
- 1H-Purine-2,6-dione, 3,7-dihydro-3-methyl-8-[[(4-methylphenyl)methyl]thio]-7-(3-phenylpropyl)-
- 3-methyl-8-((4-methylbenzyl)thio)-7-(3-phenylpropyl)-1H-purine-2,6(3H,7H)-dione
- 3-methyl-8-[(4-methylphenyl)methylsulfanyl]-7-(3-phenylpropyl)purine-2,6-dione
- 384374-83-8
- 3-ME-8-((4-METHYLBENZYL)THIO)-7-(3-PHENYLPROPYL)-3,7-DIHYDRO-1H-PURINE-2,6-DIONE
- F1167-0121
- SR-01000497438-1
- Oprea1_707368
- AKOS005624998
- SR-01000497438
- AB00673541-01
- Inchi： 1S/C23H24N4O2S/c1-16-10-12-18(13-11-16)15-30-23-24-20-19(21(28)25-22(29)26(20)2)27(23)14-6-9-17-7-4-3-5-8-17/h3-5,7-8,10-13H,6,9,14-15H2,1-2H3,(H,25,28,29)
- InChI Key： OZYIQYPGLQZNGI-UHFFFAOYSA-N
- SMILES： N1(CCCC2=CC=CC=C2)C2=C(N(C)C(=O)NC2=O)N=C1SCC1=CC=C(C)C=C1

Computed Properties

Exact Mass: 420.16199719g/mol
Monoisotopic Mass: 420.16199719g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 30
Rotatable Bond Count: 7
Complexity: 604
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.3
Topological Polar Surface Area: 92.5Å²

3-methyl-8-{(4-methylphenyl)methylsulfanyl}-7-(3-phenylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F1167-0121-2μmol	3-methyl-8-{[(4-methylphenyl)methyl]sulfanyl}-7-(3-phenylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione	384374-83-8	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F1167-0121-5μmol	3-methyl-8-{[(4-methylphenyl)methyl]sulfanyl}-7-(3-phenylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione	384374-83-8	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F1167-0121-10μmol	3-methyl-8-{[(4-methylphenyl)methyl]sulfanyl}-7-(3-phenylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione	384374-83-8	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F1167-0121-20μmol	3-methyl-8-{[(4-methylphenyl)methyl]sulfanyl}-7-(3-phenylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione	384374-83-8	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F1167-0121-1mg	3-methyl-8-{[(4-methylphenyl)methyl]sulfanyl}-7-(3-phenylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione	384374-83-8	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F1167-0121-2mg	3-methyl-8-{[(4-methylphenyl)methyl]sulfanyl}-7-(3-phenylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione	384374-83-8	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F1167-0121-3mg	3-methyl-8-{[(4-methylphenyl)methyl]sulfanyl}-7-(3-phenylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione	384374-83-8	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F1167-0121-4mg	3-methyl-8-{[(4-methylphenyl)methyl]sulfanyl}-7-(3-phenylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione	384374-83-8	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F1167-0121-5mg	3-methyl-8-{[(4-methylphenyl)methyl]sulfanyl}-7-(3-phenylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione	384374-83-8	90%+	5mg	$69.0	2023-05-17
Life Chemicals	F1167-0121-10mg	3-methyl-8-{[(4-methylphenyl)methyl]sulfanyl}-7-(3-phenylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione	384374-83-8	90%+	10mg	$79.0	2023-05-17